Cas no 1261855-01-9 (2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261855-01-9
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322417
• CID: 2761373
• PubChem ID: 53228242
• Update Time: 2025-04-21

2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(3-trifluoromethoxyphenyl)benzoic acid
• 2-CHLORO-4-(3-TRIFLUOROMETHOXYPHENYL)BENZOICACID
• 3-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID00691775
• [1,1'-Biphenyl]-4-carboxylic acid, 3-chloro-3'-(trifluoromethoxy)-
• MFCD18322417
• 3-CHLORO-3'-(TRIFLUOROMETHOXY)-[1,1'-BIPHENYL]-4-CARBOXYLIC ACID
• 1261855-01-9
• BS-20117

• MDL： MFCD18322417
• Inchi： 1S/C14H8ClF3O3/c15-12-7-9(4-5-11(12)13(19)20)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： YWSSYPOIKAREHE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.0114063Da
• Monoisotopic Mass: 316.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls